N-(benzamidocarbamothioyl)cyclohexanecarboxamide

• IUPAC Name: N-(benzamidocarbamothioyl)cyclohexanecarboxamide
• InChI: InChI=1S/C15H19N3O2S/c19-13(11-7-3-1-4-8-11)16-15(21)18-17-14(20)12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2,(H,17,20)(H2,16,18,19,21)
• InChI Key: PNYHTKZXAVZBKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC(=S)NNC(=O)C2=CC=CC=C2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

N-(benzamidocarbamothioyl)cyclohexanecarboxamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor, which is a non-selective cation channel that is primarily expressed in sensory neurons. The TRPV1 receptor is involved in the perception of pain and temperature, and its antagonism has been shown to have potential therapeutic applications.

Mechanism of Action

N-(benzamidocarbamothioyl)cyclohexanecarboxamide acts as a selective antagonist of the TRPV1 receptor, which is involved in the perception of pain and temperature. By blocking the activity of this receptor, N-(benzamidocarbamothioyl)cyclohexanecarboxamide can reduce the perception of pain and temperature, making it a potential therapeutic agent for the treatment of pain and other conditions.
Biochemical and Physiological Effects
N-(benzamidocarbamothioyl)cyclohexanecarboxamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-(benzamidocarbamothioyl)cyclohexanecarboxamide has been shown to reduce pain sensitivity and inflammation, as well as to have anxiolytic and antidepressant effects. N-(benzamidocarbamothioyl)cyclohexanecarboxamide has also been shown to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(benzamidocarbamothioyl)cyclohexanecarboxamide as a research tool is its selective antagonism of the TRPV1 receptor, which allows for the specific targeting of this receptor in experimental settings. However, one limitation of N-(benzamidocarbamothioyl)cyclohexanecarboxamide is that its effects on other receptors and ion channels are not well understood, which could limit its usefulness in certain experimental contexts.

Future Directions

There are a number of potential future directions for research on N-(benzamidocarbamothioyl)cyclohexanecarboxamide. One area of interest is the development of more selective TRPV1 antagonists that could be used in the treatment of pain and other conditions. Another area of interest is the exploration of the potential use of N-(benzamidocarbamothioyl)cyclohexanecarboxamide in the treatment of other conditions, such as anxiety, depression, and epilepsy. Finally, further research is needed to fully understand the biochemical and physiological effects of N-(benzamidocarbamothioyl)cyclohexanecarboxamide, including its effects on other receptors and ion channels.

Synthesis Methods

N-(benzamidocarbamothioyl)cyclohexanecarboxamide can be synthesized using a multi-step process that involves the condensation of cyclohexanecarboxylic acid with benzoyl chloride to form benzoylcyclohexanecarboxylic acid, which is then reacted with thiosemicarbazide to form the thiosemicarbazone derivative. This derivative is then reacted with benzoyl isothiocyanate to form the final product, N-(benzamidocarbamothioyl)cyclohexanecarboxamide.

Scientific Research Applications

N-(benzamidocarbamothioyl)cyclohexanecarboxamide has been extensively studied for its potential use in scientific research, particularly in the field of pain management. Its selective antagonism of the TRPV1 receptor has been shown to have potential therapeutic applications in the treatment of chronic pain, neuropathic pain, and inflammatory pain. N-(benzamidocarbamothioyl)cyclohexanecarboxamide has also been studied for its potential use in the treatment of other conditions, such as anxiety, depression, and epilepsy.